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Compound of Interest

Compound Name: L-Isoleucine-13C6,15N

Cat. No.: B15622305

In-Depth Technical Guide: L-Isoleucine-**Cs,*>N

This guide provides the molecular formula and molecular weight for the isotopically labeled
amino acid, L-Isoleucine-3Ce,*>N. This stable isotope-labeled compound is a crucial tool in
metabolic research, proteomics, and drug development, serving as a tracer to elucidate
biochemical pathways and protein metabolism.

Core Molecular Data

The fundamental characteristics of both standard L-Isoleucine and its fully labeled counterpart,
L-Isoleucine-13Cs,°N, are presented below. The substitution of standard Carbon (*2C) and
Nitrogen (**N) with their heavier stable isotopes, Carbon-13 (33C) and Nitrogen-15 (*°*N), results
in a significant and measurable mass shift.

Property Standard L-Isoleucine L-Isoleucine-*3Ce,*5N
Molecular Formula CeH13NO2[1][2][3] [3C]eH13[*>N]O2

Average Molar Mass 131.17 g/mol [1][3] 138.11 g/mol (Calculated)
Monoisotopic Mass 131.094628657 Dal[1] 138.111794 Da (Calculated)

Calculation of Molecular Weight for L-Isoleucine-
13C6,15N
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The precise monoisotopic mass of the labeled isoleucine is calculated by summing the masses
of its constituent isotopes.

o Standard L-Isoleucine Formula: CeH13NO2[1][2][3][4]

« |sotopically Labeled Formula: All six carbon atoms are replaced by Carbon-13, and the
single nitrogen atom is replaced by Nitrogen-15.

Isotopic Masses:

Carbon-13 (3C): 13.003355 Dal[5][6]

Nitrogen-15 (*°N): 15.000109 Da[7][8]

Hydrogen (*H): 1.007825 Da (Standard Abundance)

Oxygen (1¢0): 15.994915 Da (Standard Abundance)

Calculation:

Mass of 6 x 13C atoms = 6 * 13.003355 Da = 78.02013 Da

Mass of 13 x tH atoms = 13 * 1.007825 Da = 13.101725 Da

Mass of 1 x N atom = 1 * 15.000109 Da = 15.000109 Da

Mass of 2 x 12O atoms = 2 * 15.994915 Da = 31.98983 Da

Total Monoisotopic Mass = 138.111794 Da

Note on Experimental Protocols and Visualizations:This document addresses the core request
for the molecular weight and formula of L-Isoleucine-13Ce,2>N. As this topic pertains to
fundamental chemical properties, detailed experimental protocols for its use (e.g., in mass
spectrometry or NMR) and signaling pathway diagrams are beyond the scope of this specific
technical data sheet. Such information would be highly dependent on the specific research
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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